4-Nitro-2-(trifluoromethyl)benzoic acid

• IUPAC Name: 4-nitro-2-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H4F3NO4/c9-8(10,11)6-3-4(12(15)16)1-2-5(6)7(13)14/h1-3H,(H,13,14)
• InChI Key: BPCKZQCTLCTDST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)C(=O)O
• Molecular Formula: C8H4F3NO4
• DSSTOX Substance ID: DTXSID60382253
• Molecular Weight: 235.12 g/mol
• CAS RN: 320-37-6

Description

4-Nitro-2-(trifluoromethyl)benzoic acid is a chemical compound that contains a nitro group and a trifluoromethyl group attached to a benzene ring which is also substituted with a carboxylic acid group. The presence of these substituents influences the physical and chemical properties of the compound, as well as its reactivity and potential applications in various fields, including pharmaceuticals and materials science .

Synthesis Analysis

The synthesis of related compounds often involves multistep reactions that can include nitration, halogenation, and functional group transformations. For example, 4-Chloro-2-fluoro-5-nitrobenzoic acid is synthesized as a building block for heterocyclic compounds, which are crucial in drug discovery. This synthesis involves immobilization on a resin, chlorine substitution, nitro group reduction, and cyclization to afford various heterocycles . Similarly, the synthesis of 4-(2-nitrophenylsulfonamido)benzoic acid and its tin complex involves multiple characterization techniques, including X-ray diffraction, to confirm the structure of the synthesized compounds .

Molecular Structure Analysis

The molecular structure of this compound is characterized by the steric interactions between the nitro and trifluoromethyl groups, which cause a rotation of these groups out of the plane of the aromatic ring. This rotation is due to the regiochemistry of the substituents, which affects the overall geometry of the molecule . The structure of related nitrobenzoic acid derivatives has been studied using X-ray crystallography, revealing details such as hydrogen bonding and pi-stacking interactions that influence the solid-state packing of the molecules .

Chemical Reactions Analysis

The reactivity of nitrobenzoic acid derivatives can be complex, involving various types of catalysis. For instance, the hydrolysis of 4-nitro-2-(trifluoroacetylamino)benzoic acid is catalyzed by buffers in a pH-dependent manner and exhibits different mechanisms depending on the pH of the solution . The study of isomeric nitrobenzotrifluorides demonstrates how the presence of different substituents can influence the formation of cocrystals and the packing of molecules in the solid state .

Physical and Chemical Properties Analysis

The physical and chemical properties of nitrobenzoic acids are significantly affected by the position and nature of the substituents on the benzene ring. Experimental and theoretical studies, including IR, Raman, and NMR spectroscopy, as well as quantum chemical calculations, have been conducted to understand the influence of the nitro group on the vibrational structure of the molecule. These studies provide insights into the vibrational bands of the nitro and carboxyl groups and the benzene ring, as well as the chemical shifts observed in NMR spectra . The solubility, density, and crystal packing of isomeric nitrobenzoic acids have also been correlated with their molecular structures .

Scientific Research Applications

Degradation and Stability

4-Nitro-2-(trifluoromethyl)benzoic acid (NTFA), a degradation product of nitisinone, shows considerable stability under various experimental conditions. The stability of NTFA increases with the pH of the solution. Research using liquid chromatography-mass spectrometry (LC-MS/MS) has identified NTFA as a major product of nitisinone degradation in conditions simulating the human stomach (H. Barchańska et al., 2019) LC-MS/MS Study of the Degradation Processes of Nitisinone and Its By-Products.

Crystallographic and Spectroscopic Characterization

In a study focused on crystallographic and spectroscopic analysis, the structural properties of this compound were examined. This research provided insights into the steric interactions and the rotational effects on the carboxylic acid group or the nitro group due to the regiochemistry of the trifluoromethyl group (George L. Diehl III et al., 2019) Crystallographic and Spectroscopic Characterization.

Hydrolysis Studies

The hydrolysis of 4-nitro-2-(trifluoroacetylamino)benzoic acid, a related compound, was studied across a pH range of 0-13. The study revealed various catalytic processes, including intramolecular general acid catalysis and micellar catalysis, influencing the hydrolysis mechanism (T. Broxton, 1984) Hydrolysis of 4-Nitro-2-(trifluoroacetylamino)benzoic Acid.

Synthesis Techniques

Various studies have investigated the synthesis of compounds similar to this compound. For instance, synthesis techniques for 2-nitro-4-methylsulfonylbenzoic acid have been developed, emphasizing high yield and purity (Ci Long-wang, 2013) Study on the Synthesis Technology.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation (H315) and serious eye irritation (H319). It may also cause respiratory irritation.

Future Directions

4-Nitro-2-(trifluoromethyl)benzoic acid has been used in the syntheses of potential pharmaceuticals, indicating its potential for future applications in drug development.

Mechanism of Action

Target of Action

It is known that the compound can cause irritation to the skin, eyes, and respiratory system

Result of Action

The molecular and cellular effects of 4-Nitro-2-(trifluoromethyl)benzoic acid’s action are primarily characterized by irritation to the skin, eyes, and respiratory system . This suggests an inflammatory response at the cellular level, potentially involving the release of inflammatory mediators and recruitment of immune cells.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound’s irritant properties may be exacerbated under conditions of high exposure or in sensitive individuals . Additionally, factors such as temperature, pH, and presence of other chemicals could potentially affect the compound’s stability and activity.

Biochemical Analysis

Biochemical Properties

4-Nitro-2-(trifluoromethyl)benzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound is known to interact with various enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The nature of these interactions is often characterized by strong electrostatic and hydrophobic interactions, facilitated by the nitro and trifluoromethyl groups on the benzoic acid core .

Cellular Effects

The effects of this compound on cellular processes are diverse. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it can alter the expression of specific genes involved in metabolic pathways, leading to changes in cellular metabolism. Additionally, this compound can affect cell signaling pathways by interacting with key signaling molecules, thereby influencing cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of this compound to specific biomolecules, such as enzymes and receptors. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can undergo degradation over extended periods. The long-term effects of this compound on cellular function have been studied in both in vitro and in vivo settings. These studies have shown that prolonged exposure to this compound can lead to cumulative changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function, while higher doses can lead to significant changes in cellular metabolism and gene expression. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, including cellular damage and disruption of normal physiological processes .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, this compound can be metabolized by enzymes involved in oxidative and reductive reactions, leading to the formation of various metabolites. These metabolic pathways are essential for the detoxification and elimination of this compound from the body .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes by transporter proteins, facilitating its accumulation in specific cellular compartments. Additionally, binding proteins can sequester this compound, influencing its localization and availability for biochemical reactions .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it may be directed to the mitochondria, where it can influence mitochondrial function and metabolism. The localization of this compound within cells is essential for its role in various biochemical processes .